Cas no 6331-99-3 (1-ethenyl-2-methylcyclohexanol)

6331-99-3 structure
Product name:1-ethenyl-2-methylcyclohexanol
1-ethenyl-2-methylcyclohexanol Chemical and Physical Properties
Names and Identifiers
-
- 1-ethenyl-2-methylcyclohexanol
- Imidazole, 2-methyl-1-triphenylmethyl-; 2-methyl-1-vinyl-1-cyclohexanol; 2-Methyl-1-trityl-1H-imidazole; CTK0J5539; AC1LDGSG; 2-methyl-1-triphenylmethylimidazole; 2-Methyl-1-vinyl-cyclohexanol-(1); 1-(triphenylmethyl)-2-methylimidazole; AKOS004904374; 2-methyl-1-triphenylmethyl-1H-imidazole; 1-(triphenylmethyl)-2-methyl-1H-imidazole; 1-trityl-2-methylimidazole; 1H-Imidazole, 2-methyl-1-(triphenylmethyl)-; ZINC03844478; SureCN392779; 1-T
- NSC37639
- AKOS014753310
- DTXSID40979423
- NSC-37639
- SCHEMBL11598728
- 1-ethenyl-2-methylcyclohexan-1-ol
- 6331-99-3
-
- Inchi: InChI=1S/C9H16O/c1-3-9(10)7-5-4-6-8(9)2/h3,8,10H,1,4-7H2,2H3
- InChI Key: SQISRICUGQKXLV-UHFFFAOYSA-N
- SMILES: CC1CCCCC1(C=C)O
Computed Properties
- Exact Mass: 140.12018
- Monoisotopic Mass: 140.120115130g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 10
- Rotatable Bond Count: 1
- Complexity: 131
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.2
- Topological Polar Surface Area: 20.2Ų
Experimental Properties
- PSA: 20.23
1-ethenyl-2-methylcyclohexanol Related Literature
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Hsing-I. Hsiang,Chang-Ting Yang,Jui-Huan Tu RSC Adv., 2016,6, 99297-99305
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Ling Zhu,Chen Wang,Yanlian Yang,Zhaohui He RSC Adv., 2021,11, 35331-35341
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Martina Pepicelli,Tom Verwijlen,Theo A. Tervoort,Jan Vermant Soft Matter, 2017,13, 5977-5990
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Veronica Bonuccelli,Tiziana Funaioli,Piero Leoni,Lorella Marchetti,Stefano Zacchini Dalton Trans., 2013,42, 16898-16908
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Tianyu Zhu,Chen Chen,Sisi Wang,Yi Zhang,Dongrong Zhu,Lingnan Li,Jianguang Luo,Lingyi Kong Chem. Commun., 2019,55, 8231-8234
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